Cas no 139925-84-1 (Thymidine, 4'-methyl-)

• Product Name: Thymidine, 4'-methyl-
• CAS No: 139925-84-1
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 1284558
• PubChem ID: 453629
• Update Time: 2025-04-20

Thymidine, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 4'-methyl-
• DA-49685
• 139925-84-1
• 4'c-methyl-thymidine
• .beta.-4'-MeT
• SCHEMBL3437019
• .beta.-4'-Methylthymidine
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-5-methyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 4a?Methylthymidine
• SCHEMBL24695030

• Inchi： 1S/C11H16N2O5/c1-6-4-13(10(17)12-9(6)16)8-3-7(15)11(2,5-14)18-8/h4,7-8,14-15H,3,5H2,1-2H3,(H,12,16,17)/t7-,8+,11+/m0/s1
• InChI Key： BKEITBKYNOYEOH-VAOFZXAKSA-N
• SMILES： O1[C@H](C[C@@H]([C@@]1(C)CO)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 256.10598
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.1